N-(diphenylmethyl)-2,2-dimethylbutanamide

• Molecular Formula: C19H23NO
• Molecular Weight: 281.4 g/mol
• IUPAC Name: N-benzhydryl-2,2-dimethylbutanamide
• InChI: InChI=1S/C19H23NO/c1-4-19(2,3)18(21)20-17(15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14,17H,4H2,1-3H3,(H,20,21)
• InChI Key: HXVBJVHNEUTPDB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C(=O)NC(C1=CC=CC=C1)C2=CC=CC=C2

Description

N-(diphenylmethyl)-2,2-dimethylbutanamide is an organic compound characterized by its unique structure, which includes a diphenylmethyl group attached to a 2,2-dimethylbutanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(diphenylmethyl)-2,2-dimethylbutanamide typically involves the reaction of diphenylmethanol with 2,2-dimethylbutanoyl chloride in the presence of a base such as pyridine. The reaction proceeds through the formation of an intermediate ester, which is then converted to the amide by treatment with ammonia or an amine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(diphenylmethyl)-2,2-dimethylbutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: Nucleophilic substitution reactions can replace the diphenylmethyl group with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles such as amines or alcohols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield ketones or carboxylic acids, while reduction can produce amines.

Scientific Research Applications

N-(diphenylmethyl)-2,2-dimethylbutanamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(diphenylmethyl)-2,2-dimethylbutanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(diphenylmethyl)-1-phenylethan-1-imine
• N-(diphenylmethyl)-2,2-dimethylpropanamide
• N-(diphenylmethyl)-2,2-dimethylpentanamide

Uniqueness

N-(diphenylmethyl)-2,2-dimethylbutanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Its diphenylmethyl group and 2,2-dimethylbutanamide backbone contribute to its stability and reactivity, making it a valuable compound in various research and industrial applications.